Ethyl 2-(5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-yl)acetate hydrochloride

• IUPAC Name: ethyl 2-(5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-yl)acetate;hydrochloride
• InChI: InChI=1S/C11H15N3O2.ClH/c1-2-16-11(15)5-10-8-6-12-4-3-9(8)13-7-14-10;/h7,12H,2-6H2,1H3;1H
• InChI Key: BLTIZFCRGSQQEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC=NC2=C1CNCC2.Cl
• Molecular Formula: C11H16ClN3O2
• DSSTOX Substance ID: DTXSID90718480
• Molecular Weight: 257.72 g/mol
• CAS No.: 1187830-78-9

Description

Ethyl 2-(5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-yl)acetate hydrochloride is a chemical compound with the molecular formula C11H16ClN3O2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. It is known to be a solid, but other properties such as density, boiling point, and melting point are not specified.

Scientific Research Applications

Synthesis and Medicinal Applications
Ethyl 2-(5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-yl)acetate hydrochloride is a compound of interest in the synthesis of pharmaceuticals and chemicals due to its potential biological activities and roles as an intermediate in organic synthesis. The pyranopyrimidine core, to which this compound is related, is recognized for its broad synthetic applications and bioavailability, serving as a precursor in the medicinal and pharmaceutical industries. A review highlights the importance of hybrid catalysts in the synthesis of pyranopyrimidine scaffolds, emphasizing their role in developing lead molecules through diverse catalytic applications (Parmar, Vala, & Patel, 2023).

Catalytic Applications and Process Intensification
Ethyl acetate, closely related to the ethyl group in the compound of interest, plays a significant role as a solvent in various industrial applications, including paints, coatings, and consumer products. The review on ethyl acetate production underscores the benefits of process intensification techniques, which improve purity, production rates, and economic efficiency, thus highlighting the relevance of such esters in chemical synthesis and industrial processes (Patil & Gnanasundaram, 2020).

Pharmacological Activities of Pyrimidine Derivatives
Substituted tetrahydropyrimidine derivatives, related to the pyrimidinyl group in the compound, have shown potential in vitro anti-inflammatory activities. A study reports the synthesis of these derivatives and their potent anti-inflammatory effects, indicating the therapeutic potential of such compounds in designing new anti-inflammatory drugs (Gondkar, Deshmukh, & Chaudhari, 2013).

Safety and Hazards

This compound is classified as an eye irritant (Eye Irrit. 2) and skin irritant (Skin Irrit. 2). Precautionary measures include avoiding inhalation, contact with skin or eyes, and if contact occurs, rinsing thoroughly with water.

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-(5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-yl)acetate hydrochloride are currently unknown . This compound is part of a collection of unique chemicals provided to early discovery researchers

Biochemical Pathways

The downstream effects of these pathways are also unknown .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

Action Environment

More research is needed to understand how these factors might affect the compound’s action .

Its targets, mode of action, affected biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action are areas that require more investigation .